Synthesis of a novel C2-aryl substituted 1,2-unsaturated pyrrolobenzodiazepine
Chemical Communications Pub Date: 2003-06-11 DOI: 10.1039/B303274D
Abstract
A novel C2-aryl 1,2-unsaturated PBD (14) has been prepared via an enol triflate intermediate (8). The regiochemistry of triflation is dependent upon the point at which the reaction is performed during the synthetic route.
Recommended Literature
- [1] Direct spectrofluorimetric determination of the free amino group of cephalexin in its lysine salt
- [2] Correction: Highly efficient photoelectrochemical water splitting by a hybrid tandem perovskite solar cell
- [3] Spectrophotometric flow injection determination of trace amounts of thiocyanate based on its reaction with 2-(5-bromo-2-pyridylazo)-5-diethylaminophenol and dichromate: assay of the thiocyanate level in saliva from smokers and non-smokers
- [4] Inside front cover
- [5] Solvation of ions. Part VIII. SN2 reactions of phenoxide and carboxylate anions with methyl iodide in methanol and in dimethylformamide
- [6] Selective sensing of a Cu(ii) ion by organotin anchored keto-enamine ligands†
- [7] Atomic selectivity in dissociative electron attachment to dihalobenzenes†
- [8] The structure of the hydrogen dinitrate ion
- [9] Prospects and challenges of the electrocaloric phenomenon in ferroelectric ceramics
- [10] Facile tuning of plasmon bands in hollow silver nanoshells using mild reductant and mild stabilizer†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 114896-32-1
-
CAS no.: 181705-93-1
-
CAS no.: 11016-71-0
